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Antiviral Efficacy Comparison of Nasal Sprays

The table below compares the antiviral profiles of several nasal spray compounds based on available

experimental data.

Primary Key Antiviral Proposed Mechanisms of Level of

Compound L . .
Category Findings Action Evidence

| (S)-Azelastine | Antihistamine | ~70% reduction in SARS-CoV-2 infection vs. placebo; reduced rhinovirus
infection (2% vs. 6% in placebo) [1] [2]. Reduced viral titers of RSV and Influenza A HIN1 in vitro [3]. | ¢
ACE2 receptor binding inhibition [1] [3]. * SARS-CoV-2 main protease (Mpro) inhibition [1] [3]. °
Suppression of ICAM-1 expression [1] [3]. | Phase 2 RCT (2025), In vitro studies | | Budesonide |
Corticosteroid | Reduced recovery time in mild COVID-19; dose-dependent inhibition of SARS-CoV-2
variants (Alpha, Beta) in vitro [4]. | * Anti-inflammatory effects; potential direct antiviral activity by reducing
viral titers in cell cultures [4]. | In vitro studies, Phase 2 RCT (2021) | | Fluticasone Furoate | Corticosteroid
| No significant shorter time to recovery vs. placebo in mild-to-moderate COVID-19 outpatients [5]. |
Primarily anti-inflammatory; no significant antiviral efficacy demonstrated in clinical trial [5]. | Phase 3 RCT
(2023) | | Cromolyn Sodium | Mast Cell Stabilizer | Information on direct antiviral efficacy against

respiratory viruses not evident in search results. | Prevents mast cell degranulation; typically used for allergy
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prevention [6]. | - | | Oxymetazoline | Decongestant | Information on direct antiviral efficacy against
respiratory viruses not evident in search results. | Nasal vasoconstriction for congestion relief; no known

antiviral mechanism [6]. | - |

Detailed Experimental Data & Protocols

For research and development purposes, here is a detailed breakdown of the key studies on azelastine and

budesonide.

Azelastine Clinical Trial and In Vitro Studies

¢ Clinical Trial (CONTAIN Study): A 2025 Phase 2, double-blind, randomized, placebo-controlled trial
investigated azelastine as a pre-exposure prophylaxis [2].
o Protocol: 450 healthy adults were randomized to use 0.1% azelastine or placebo nasal spray
three times daily for 56 days [2].
o Testing: Participants were screened for SARS-CoV-2 infection via twice-weekly rapid antigen
tests, with positive results confirmed by RT-PCR. Symptomatic participants with negative
antigen tests also underwent multiplex PCR testing for a panel of respiratory viruses [2].
¢ In Vitro Antiviral Assays: A 2023 study demonstrated azelastine's broad-spectrum activity [3].
o Cell Models: Used Vero cells overexpressing ACE2/TMPRSS2 (SARS-CoV-2), MRC-5 cells
(HCoV-229E), HEp-2 cells (RSV), and human nasal 3D tissue model (MucilAir, Influenza A
H1N1) [3].
o Infection & Treatment: Cells were infected with viruses at various MOI and treated with a
range of azelastine hydrochloride concentrations. Viral replication was assessed by measuring
viral RNA copies via RT-gPCR or by determining tissue integrity [3].

Budesonide In Vitro Study

e Antiviral Assay: A 2021 in vitro study investigated the direct antiviral effect of budesonide against
SARS-CoV-2 [4].
o Cell Line: Vero EG cells.
o Infection & Treatment: Cells were infected with SARS-CoV-2 (WT, Alpha, Beta) at an MOI of
0.1 and simultaneously treated with a range of budesonide concentrations (0.1 to 25 uM) [4].
o Outcome Measurement: Viral titers in the supernatant were quantified 24 hours post-infection
using a 50% tissue culture infectious dose (TCIDso) assay. Cell viability was monitored to
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rule out cytotoxicity [4].

Proposed Antiviral Sighaling Pathways

The antiviral activity of azelastine is attributed to its multi-target mechanism. The diagram below illustrates

the proposed signaling pathways based on in vitro evidence.

The diagram above summarizes the key mechanisms by which azelastine is hypothesized to exert its antiviral

effects, based on in vitro data [1] [2] [3].

Interpretation and Research Implications

The recent clinical and in vitro data position (S)-Azelastine as a compelling candidate for repurposing into a

broad-spectrum, intranasal antiviral prophylactic.

e Comparative Advantage: Unlike corticosteroids like fluticasone, which showed no significant benefit
in a large COVID-19 treatment trial [5], azelastine has demonstrated both preventive efficacy in
humans and a direct, multi-mechanism antiviral action in lab studies.

¢ Research Next Steps: The promising Phase 2 results for azelastine warrant confirmation in larger,
multi-center Phase 3 trials. Future work should also focus on:

o Optimizing dosing regimens for prophylaxis.

o Confirming efficacy in high-risk populations.

o Further elucidating the relative contribution of each proposed mechanism (ACE2, Mpro, ICAM-
1) to its overall antiviral effect.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. prevents COVID-19 and rhinovirus infections Azelastine nasal spray [news-medical.net]

2. Azelastine Nasal Spray for Prevention of SARS-CoV-2 Infections [pmc.nchi.nim.nih.gov]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8310374/
https://www.news-medical.net/news/20251006/Azelastine-nasal-spray-prevents-COVID-19-and-rhinovirus-infections.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC12406145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10747764/
https://www.smolecule.com/products/s542534?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10597427/
https://www.smolecule.com/products/s542534?utm_src=pdf-custom-synthesis
https://www.news-medical.net/news/20251006/Azelastine-nasal-spray-prevents-COVID-19-and-rhinovirus-infections.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC12406145/
https://www.smolecule.com/products/s542534?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

3. Antiviral Potential of Azelastine against Major Respiratory ... [pmc.ncbi.nim.nih.gov]

4. Antiviral Effect of Budesonide against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

5. Inhaled Fluticasone Furoate for Outpatient Treatment of Covid ... [pmc.nchi.nim.nih.gov]

6. 6 Best Allergy Nasal , Pharmacists-Ranked Sprays | U. 2025 . News S [health.usnews.com]

To cite this document: Smolecule. [(S)-Azelastine antiviral efficacy compared to other nasal sprays].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b542534+#s-

azelastine-antiviral-efficacy-compared-to-other-nasal-sprays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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